Cas no 80638-08-0 (N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine)

• Product name: N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine
• CAS No: 80638-08-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.3208
• CID: 823717
• PubChem ID: 3015582

N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N-methyl-o-nitrobenzylamine
• BROMHEXINE IMPURITY (N-CYCLOHEXYL-N-METHYL-O-NITROBENZYLAMINE)
• N-methyl-N-[(2-nitrophenyl)methyl]cyclohexanamine
• N-(2-Nitrobenzyl)-N-methylcyclohexanamine
• DTXSID801001354
• N-methyl-N-(2-nitrobenzyl)cyclohexanamine
• N-?Cyclohexyl-?N-?methyl-?2-?nitrobenzenemethanamine
• N-CYCLOHEXYL-N-METHYL-2-NITROBENZYLAMINE
• SCHEMBL8895608
• N-(2-Nitrobenzyl)-N-cyclohexyl-N-methylamine
• EINECS 279-522-8
• 80638-08-0
• NS00090697
• Bromhexine Impurity (N-(2-Nitrobenzyl)-N-cyclohexyl-N-methylamine)
• N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine

• Inchi： InChI=1S/C14H20N2O2/c1-15(13-8-3-2-4-9-13)11-12-7-5-6-10-14(12)16(17)18/h5-7,10,13H,2-4,8-9,11H2,1H3
• InChI Key： GDRZPWMSPDDHEA-UHFFFAOYSA-N
• SMILES： CN(CC1=CC=CC=C1[N+](=O)[O-])C2CCCCC2

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 3.8

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.099 g/l) (25 º C),

N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-\u200bCyclohexyl-\u200bN-\u200bmethyl-\u200b2-\u200bnitrobenzenemethanamine

Research Briefing on N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine (CAS: 80638-08-0)

N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine (CAS: 80638-08-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents. This briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential industrial applications.

Recent research has highlighted the role of N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the nitrobenzene and cyclohexylmethylamine moieties, make it a versatile building block for designing compounds with potential pharmacological activities. Studies have demonstrated its utility in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with cytochrome P450 enzymes, revealing its potential as a modulator of drug metabolism. The study employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms and metabolic pathways of N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine, providing valuable insights for future drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel anticancer agents. The researchers synthesized derivatives of N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine and evaluated their cytotoxic effects on various cancer cell lines. The results indicated promising activity against breast and lung cancer cells, with minimal toxicity to normal cells, suggesting its potential as a lead compound for further optimization.

Furthermore, industrial applications of N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine have been explored in the context of agrochemicals. A 2023 study in the Journal of Agricultural and Food Chemistry demonstrated its efficacy as a precursor for herbicides with selective action against invasive plant species. The study highlighted the compound's stability and environmental compatibility, making it a candidate for sustainable agricultural practices.

In conclusion, N-Cyclohexyl-N-methyl-2-nitrobenzenemethanamine (CAS: 80638-08-0) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in various scientific and industrial domains.